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Compound of Interest

Compound Name: MI-3454

Cat. No.: B2794154

Essential Safety and Handling Guide for MI-3454

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling MI-3454, a potent and selective menin-MLL1 interaction inhibitor.
The following guidelines are intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and minimize exposure risks.

Physicochemical and Safety Data

A summary of the key quantitative data for MI-3454 is presented below for easy reference.

Property Value

Molecular Formula Cs2H35F3NsOS

Molecular Weight 636.74 g/mol

Appearance Solid powder

Solubility in DMSO 31.25 mg/mL (49.08 mM) (Requires ultrasonic)
Storage (Solid) -20°C for long term (months to years)

0-4°C for short term (days to weeks)

Storage (In Solvent) -80°C for up to 2 years

-20°C for up to 1 year
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Note: Data sourced from multiple suppliers; slight variations may exist.

Hazard Identification and Personal Protective
Equipment (PPE)

MI-3454 is a potent bioactive compound. While specific toxicity data is limited, it should be
handled with care, assuming it is hazardous. The primary routes of exposure are inhalation,
ingestion, and skin/eye contact.

. . Hazard
Hazard Class GHS Pictogram Signal Word
Statement(s)

H302: Harmful if

Acute Toxicity, Oral Warning
swallowed.
Skin ] H315: Causes skin
: i Warning N
Corrosion/Irritation irritation.
Serious Eye ) H319: Causes serious
o Warning o
Damage/Irritation eye irritation.
Specific Target Organ
o ) ] H335: May cause
Toxicity - Single Warning ) o
respiratory irritation.
Exposure

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b2794154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2794154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Area Recommended PPE
Chemical safety goggles or face shield (EN166
Eye/Face )
compliant).
Ski Chemical-resistant gloves (e.g., nitrile rubber,
in

minimum 0.11mm thickness). Lab coat.

Respiratory

Use a properly fitted, air-purifying or air-fed
respirator complying with an approved standard
if a risk assessment indicates this is necessary.
Respirator selection must be based on known or
anticipated exposure levels, the hazards of the
product and the safe working limits of the

selected respirator.

Body

Appropriate protective clothing.

Experimental Protocols: Handling and Disposal

Strict adherence to the following procedures is mandatory to ensure personnel safety and

prevent contamination.

Handling Procedures:

e Preparation:

o Work in a designated and well-ventilated area, preferably a chemical fume hood.

o Ensure all required PPE is correctly worn before handling the compound.

o Have an emergency eyewash station and safety shower readily accessible.

¢ Weighing and Solution Preparation:

o Handle the solid powder in a fume hood to avoid inhalation of dust.

o Use anti-static techniques when weighing.
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o For dissolving, add the solvent to the vial containing MI-3454 slowly. If using DMSO,
sonication may be required to achieve full dissolution.[1]

e Use in Experiments:

o Conduct all experimental procedures involving MI-3454 within a certified chemical fume
hood.

o Avoid direct contact with the skin and eyes. If contact occurs, follow the first-aid measures
outlined below.

e Spill Management:

o In case of a small spill, absorb the material with an inert, non-combustible material (e.g.,
sand, earth, vermiculite).

o Collect the absorbed material into a suitable, labeled container for disposal.
o For large spills, evacuate the area and follow emergency procedures.
Storage of MI-3454.

e Solid Form: Store in a tightly sealed container in a dry, dark place at 0-4°C for short-term
storage and -20°C for long-term storage.

 In Solvent: Aliquot solutions into tightly sealed vials and store at -80°C for up to two years or
-20°C for up to one year.[2] Avoid repeated freeze-thaw cycles.

Disposal Plan:

o All waste materials contaminated with MI-3454, including empty containers, used PPE, and
experimental waste, must be treated as hazardous chemical waste.

» Dispose of waste in accordance with local, state, and federal regulations. Do not allow the
product to enter drains.

» Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.
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First-Aid Measures

Exposure Route Procedure

) Move the victim to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Visual Guides

The following diagrams illustrate the key workflows and relationships for the safe handling of
MI-3454.
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Experimental Workflow for Handling MI-3454
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Caption: A step-by-step workflow for the safe handling of MI-3454 from receipt to disposal.
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Logical Relationship of Safety Precautions for MI-3454

Safe Handling of MI-3454
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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